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Compound of Interest

Compound Name: Trimethaphan

Cat. No.: B611479 Get Quote

Essential Safety and Handling Guide for
Trimethaphan
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Trimethaphan. The following procedures are based

on established best practices for managing potent pharmaceutical compounds in a laboratory

setting.

Trimethaphan is a short-acting, sympatholytic ganglionic blocking agent.[1] It functions as a

non-depolarizing competitive antagonist at nicotinic acetylcholine receptors in the autonomic

ganglia, thereby blocking both the sympathetic and parasympathetic nervous systems.[1][2]

Historically used intravenously to induce controlled hypotension during surgery and to manage

hypertensive crises, its handling in a research setting requires stringent safety protocols due to

its potent physiological effects.[1][3][4]

Chemical and Physical Properties
A summary of key quantitative data for Trimethaphan Camsylate is provided below.
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Property Value

Molecular Formula C₃₂H₄₀N₂O₅S₂

Molecular Weight 596.8 g/mol

Appearance Solid Powder

Storage Temperature 2-8 °C for injection, -20 °C for long-term

Solubility Soluble in DMSO

(Data sourced from MedKoo Biosciences and PubChem)[5][6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and a critical barrier against exposure.[7] Workers

handling Trimethaphan should adhere to the following guidelines, which are based on

recommendations for handling hazardous drugs.[8][9]

Gloves:

Wear two pairs of chemotherapy-tested gloves (e.g., nitrile) that meet the American

Society for Testing and Materials (ASTM) D6978 standard.[7][10]

The inner glove should be tucked under the gown cuff, and the outer glove should extend

over the cuff.[8]

Change gloves every hour or immediately if they are torn, punctured, or contaminated.[8]

Remove and dispose of the outer glove within the containment area (e.g., inside the

chemical fume hood) after completing a task.[8]

Gowns:

Wear a disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

elastic or knit cuffs.[8][11]

Gowns should close in the back.[11]
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Do not wear gowns outside of the handling area.[11]

Eye and Face Protection:

Use safety goggles to provide primary eye protection.[7][11]

For tasks with a risk of splashes or aerosols, a face shield should be worn in addition to

goggles to protect the face and eyes fully.[7] Standard eyeglasses are not sufficient.[7][11]

Respiratory Protection:

For most handling activities within a ventilated enclosure, respiratory protection may not

be required.

In situations where aerosols or dust may be generated outside of a primary engineering

control (e.g., weighing, large spills), an N95 respirator or a higher level of respiratory

protection is necessary.[7][11] Surgical masks offer inadequate protection from chemical

exposure.[7][10]

Operational and Disposal Plans
Standard Operating Procedure for Handling
All work with Trimethaphan powder or concentrated solutions should occur in a designated

area with restricted access, such as a restricted preparation room.[8]

Preparation:

Before handling, ensure a hazardous drug spill kit is readily accessible.[12]

Don all required PPE as described above. Always wash hands with soap and water before

donning gloves and after removing them.[7][8]

Perform all manipulations, including weighing and reconstituting, within a primary

engineering control such as a Class II Biosafety Cabinet (BSC) or a chemical fume hood

to minimize inhalation exposure.[10]

Administration (In a Research Context):
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Use Luer-Lok fittings for all syringes and IV sets to prevent accidental disconnection.

When administering to animal subjects, take precautions to avoid needle-stick injuries and

exposure to animal waste, as the drug and its metabolites may be excreted.

Storage:

Store Trimethaphan Camsylate injection at 2-8 °C.[5]

For long-term storage of the solid compound, store at -20 °C in a dry, dark location.[6]

Clearly label all containers with the chemical name and appropriate hazard warnings.
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Preparation Phase

Handling & Administration

Post-Handling & Disposal

Assemble Materials & Verify Spill Kit Availability

Don Required PPE
(Double Gloves, Gown, Eye Protection)

Perform All Manipulations in a
Ventilated Enclosure (e.g., Fume Hood)

Weigh, Reconstitute, or Aliquot Compound

Administer to System
(e.g., Animal Model)

Decontaminate Work Surfaces

Segregate Waste into Approved
Hazardous Pharmaceutical Waste Container

Doff PPE in Correct Order

Wash Hands Thoroughly
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Skin or Eye Contact Inhalation Ingestion

Accidental Exposure Occurs

Remove Contaminated Clothing
Flush Affected Area with Water for 15 min Move to Fresh Air Immediately Do NOT Induce Vomiting

Rinse Mouth

Seek Immediate Medical Attention
(Bring SDS if available)

Report Incident to Supervisor and EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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